Cas no 2481-53-0 (4-(3-fluorophenyl)-3-buten-2-one)

4-(3-fluorophenyl)-3-buten-2-one structure
2481-53-0 structure
Product name:4-(3-fluorophenyl)-3-buten-2-one
CAS No:2481-53-0
MF:C10H9FO
MW:164.176266431808
CID:1418422
PubChem ID:23269545

4-(3-fluorophenyl)-3-buten-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(3-fluorophenyl)-3-buten-2-one
    • 3,3-dimethyl-1-methylsulfanyl-butan-2-one oxime
    • 1-(methylthio)methyl-2,2-dimethyl propionaldoxime
    • 3,3-dimethyl-1-methylthio-2-butane oxime
    • 3,3-Dimethyl-1-methylthio-2-butanone oxime
    • LS-46727
    • EINECS 254-344-3
    • 3,3-Dimethyl-1-(methylthio)butan-2-one oxime
    • 4-(3-fluoro-phenyl)-but-3-en-2-one
    • 2-BUTANONE, 3,3-DIMETHYL-1-(METHYLTHIO)-, OXIME
    • BRN 2039406
    • 1-(m-Fluorophenyl)-1-buten-3-on
    • AC1O74M8
    • 3,3-dimethyl-1-methylsulfanyl-butan-2-one oxime; 1-(methylthio)methyl-2,2-dimethyl propionaldoxime; 3,3-dimethyl-1-methylthio-2-butane oxime; 3,3-Dimethyl-1-methylthio-2-butanone oxime; LS-46727; EINECS 254-344-3; 3,3-Dimethyl-1-(methylthio)butan-2-one oxime; 4-(3-fluoro-phenyl)-but-3-en-2-one; 2-BUTANONE, 3,3-DIMETHYL-1-(METHYLTHIO)-, OXIME; BRN 2039406; 1-(m-Fluorophenyl)-1-buten-3-on; AC1O74M8;
    • EN300-1846749
    • (E)-4-(3-fluorophenyl)but-3-en-2-one
    • 38675-91-1
    • 3-Buten-2-one,4-(3-fluorophenyl)-
    • DTXSID50876252
    • SCHEMBL455051
    • 2481-53-0
    • AKOS013590194
    • 4-(3-fluorophenyl)but-3-en-2-one
    • HMPIVEBXKYNVET-AATRIKPKSA-N
    • CHEMBL73146
    • SCHEMBL455052
    • Inchi: InChI=1S/C10H9FO/c1-8(12)5-6-9-3-2-4-10(11)7-9/h2-7H,1H3/b6-5+
    • InChI Key: HMPIVEBXKYNVET-AATRIKPKSA-N
    • SMILES: CC(=O)C=CC1=CC(=CC=C1)F

Computed Properties

  • Exact Mass: 164.06377
  • Monoisotopic Mass: 164.063743068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.107
  • Boiling Point: 259.929°C at 760 mmHg
  • Flash Point: 104.41°C
  • Refractive Index: 1.544
  • PSA: 17.07
  • LogP: 2.42790

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